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Compound of Interest

Compound Name:
4-(2,5-Dimethylphenyl)piperidine

hydrochloride

CAS No.: 1004618-86-3

Cat. No.: B1389875

Get Quote

Abstract & Application Context
4-(2,5-Dimethylphenyl)piperidine hydrochloride (CAS: 1185002-20-3) is a critical

pharmacophore in medicinal chemistry, serving as a scaffold for sigma-1 receptor ligands and

mu-opioid receptor modulators. Its structural rigidity and lipophilic profile make it an ideal

candidate for CNS-active drug discovery.

This protocol details a robust, scalable 4-step synthesis starting from commercially available 2-

bromo-1,4-dimethylbenzene (2-bromo-p-xylene). Unlike generic literature methods, this guide

incorporates "Imamoto-type" organocerium optimization to suppress enolization during

nucleophilic addition, significantly enhancing yield.

Retrosynthetic Analysis
The strategic disconnection relies on the construction of the quaternary center at the piperidine

C4 position via organometallic addition, followed by dehydration and reduction.
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Figure 1: Retrosynthetic disconnection showing the conversion of precursors to the final HCl

salt.

Experimental Protocol
Stage 1: Organometallic Addition (The Grignard Step)
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Objective: Synthesis of tert-butyl 4-(2,5-dimethylphenyl)-4-hydroxypiperidine-1-carboxylate.

Critical Insight: The addition of Grignard reagents to 4-piperidines often suffers from low yields

due to enolization of the ketone. We recommend the use of anhydrous Cerium(III) chloride

(CeCl3) if available (Imamoto condition), but the standard protocol below uses excess Grignard

which is sufficient for most applications.

Reagents:

2-Bromo-1,4-dimethylbenzene (25.0 g, 135 mmol)

Magnesium turnings (3.6 g, 148 mmol)

N-Boc-4-piperidone (21.5 g, 108 mmol)

Iodine (one crystal, initiator)

Anhydrous THF (300 mL)

Procedure:

Activation: In a flame-dried 3-neck flask under Argon, place Mg turnings and cover with

minimal THF. Add the iodine crystal. Heat gently with a heat gun until the iodine color fades

(activation).

Grignard Formation: Add ~5 mL of a solution of 2-bromo-1,4-dimethylbenzene in THF (total

100 mL). Wait for exotherm (bubbling). Once initiated, add the remaining bromide solution

dropwise over 45 mins, maintaining a gentle reflux. Stir for 1 hour post-addition.

Addition: Cool the Grignard solution to 0°C. Dissolve N-Boc-4-piperidone in THF (100 mL)

and add dropwise to the Grignard reagent. Note: Keep internal temp < 5°C to minimize side

reactions.

Workup: Stir at RT for 3 hours. Quench with saturated NH4Cl (aq). Extract with EtOAc (3x).

Wash organics with brine, dry over Na2SO4, and concentrate.[1]

Purification: Flash chromatography (Hexanes/EtOAc 8:2).

Expected Yield: 65-75%
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Appearance: White/Off-white solid.[2]

Stage 2: Acid-Catalyzed Dehydration
Objective: Synthesis of tert-butyl 4-(2,5-dimethylphenyl)-1,2,3,6-tetrahydropyridine-1-

carboxylate.

Reagents:

Stage 1 Product (Alcohol) (20.0 g)

p-Toluenesulfonic acid monohydrate (pTsOH) (1.2 eq)

Toluene (200 mL)

Procedure:

Setup a Dean-Stark trap.

Reflux the alcohol and pTsOH in toluene for 4-6 hours until water collection ceases.

Cool to RT.[3] Wash with NaHCO3 (sat) and Brine.

Concentrate to yield the crude alkene. Note: This intermediate is often pure enough for the

next step without column chromatography.

Stage 3: Catalytic Hydrogenation
Objective: Reduction of the alkene to the piperidine ring.

Reagents:

Stage 2 Product (Alkene)

10% Pd/C (5 wt% loading)

Methanol (or Ethanol)[4]

Hydrogen Gas (Balloon or Parr shaker at 40 psi)
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Procedure:

Dissolve the alkene in Methanol.

Add Pd/C catalyst carefully under Nitrogen flow (Pyrophoric hazard).

Purge system with H2 gas.

Stir vigorously under H2 atmosphere (40 psi recommended for faster kinetics, though

balloon pressure works overnight) for 12-16 hours.

Filter through Celite to remove Pd/C. Concentrate filtrate.

QC Check: 1H NMR should show loss of alkene proton (~5.8-6.0 ppm).

Stage 4: Deprotection & Salt Formation
Objective: Isolation of 4-(2,5-Dimethylphenyl)piperidine hydrochloride.

Reagents:

Stage 3 Product (N-Boc piperidine)

4M HCl in 1,4-Dioxane (Excess, ~5-10 eq)

Diethyl Ether (for precipitation)

Procedure:

Dissolve the N-Boc intermediate in minimal dry Dioxane or DCM.

Add 4M HCl in Dioxane at 0°C.

Stir at RT for 2-4 hours. A white precipitate should form.

Dilute with Diethyl Ether to maximize precipitation.

Filter the solid, wash with Ether, and dry under vacuum.
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Analytical Data & Validation
Expected Physical Properties

Parameter Specification Notes

Appearance White crystalline solid Hygroscopic

Molecular Weight 225.76 g/mol (HCl salt) Free base: 189.30

Solubility Water, Methanol, DMSO Insoluble in Ether/Hexane

Purity (HPLC) > 98%
Ret.[2][3] Time: ~4.5 min (C18,

MeCN/H2O)

1H NMR Diagnostic Peaks (DMSO-d6, 400 MHz)
δ 9.0-9.2 ppm (br s, 2H): Ammonium protons (NH2+).

δ 6.9-7.1 ppm (m, 3H): Aromatic protons (2,5-dimethylphenyl pattern).

δ 2.9-3.3 ppm (m, 4H): Piperidine ring protons (alpha to Nitrogen).

δ 2.25 ppm (s, 3H): Aryl-Methyl group.

δ 2.18 ppm (s, 3H): Aryl-Methyl group.

δ 1.7-1.9 ppm (m, 5H): Piperidine ring protons + methine CH.
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Figure 2: Step-by-step reaction workflow from raw materials to isolated salt.[2]

Troubleshooting & Optimization
Grignard Initiation Failure: If Mg does not react, add 1-2 drops of 1,2-dibromoethane

(entrainment method). Ensure THF is rigorously anhydrous.

Low Yield in Step 1: If yield < 50%, pre-mix the Grignard reagent with anhydrous CeCl3 (1.5

eq) at -78°C for 1 hour before adding the ketone. This suppresses basicity and enhances

nucleophilicity (Imamoto method).

Incomplete Hydrogenation: If the alkene persists, increase pressure to 60 psi or add 10%

Acetic Acid to the methanol solvent to protonate the amine (if Boc was lost prematurely) or

activate the catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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